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Cat. No.: B121842

Audience: Researchers, scientists, and drug development professionals.

Introduction: Dazomet is a broad-spectrum, pre-plant soil fumigant used to control a wide
range of soil-borne pests, including fungi, nematodes, bacteria, and germinating weeds.[1][2] It
serves as a granular alternative to other fumigants like methyl bromide.[1][3] Dazomet itself is
not the active biocide; upon application to moist soil, it undergoes hydrolysis to release methyl
isothiocyanate (MITC), a volatile and highly toxic gas that acts as the sterilizing agent.[1][2][3]
[4] This document provides detailed protocols and quantitative data for the application of
Dazomet in a research setting, emphasizing safety, efficacy, and reproducibility.

Mechanism of Action

Dazomet (CsH10N2S2) is a thiadiazine chemical.[5] In the presence of soil moisture, it
decomposes into the primary active compound, methyl isothiocyanate (MITC).[3][4][5] This
chemical transformation is crucial for its fumigant properties. The released MITC gas then
diffuses through the soil pores, effectively controlling target pests.[4]
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Caption: Dazomet decomposition into the active fumigant MITC in moist soil.

Data Presentation: Application Rates and Efficacy

The effective application rate of Dazomet can vary significantly based on the target crop, soil
type, pest pressure, and research objectives. The following tables summarize quantitative data
from various research studies.

Table 1: Reported Application Rates of Dazomet in Research Studies
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Crop | Target

Application Rate(s)

Key Findings &
Context

Reference

Panax notoginseng

35, 40, and 45
kg/666.7 m?

The 40 kg/666.7 m?
rate had the most

favorable impact on
growth and saponin

accumulation.[6][7]

[6]7]

Strawberry

25 kg/667 m?

Used to study the
effects on bacterial
and fungal diversity in
continuously cropped
soil.[8]

[8]

Tomato

25ga.i.m2(+10g
1,3-D)

Areduced rate
combination that
effectively controlled
Meloidogyne spp.,
Fusarium spp., and

Phytophthora spp.[9]

[9]

Ginger

80 g/m?

Exhibited results
similar to methyl
bromide treatment for
controlling bacterial
wilt.[10]

[10]

Forest Tree Nurseries

250 and 500 lbs/acre

Fall application at 500
Ibs/acre resulted in
slightly greater
seedling density than
methyl bromide.[11]

[11]

Broomrape (P. mutelii)

112.8-338.4 kg/ha

Achieved >90%
reduction in seed
viability at all tested
rates in container

experiments.[12]

[12]
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Root-knot nematode

(M. incognita)

7.5, 10, and 20 mg/kg
soll

Pre-treatment

enhanced the

biocontrol efficacy of [13]
Purpureocillium

lilacinum.[13]

Table 2: Efficacy of Dazomet Fumigation on Pathogens and Crop Yield

Target Pathogen /

Efficacy | Result Dazomet Rate Reference
Parameter
American Ginseng 69.39% reduction in
_ o 274.5 kg/ha [6][7]
Root Rot disease incidence
Ginger Root-knot Inhibited for up to 12
274.5 kg/ha [61[7]
Nematodes weeks
Ginger Yield 37.37% increase 274.5 kg/ha [61[7]
Panax notoginseng )
] 2.83-3.81X increase 35-45 kg/666.7 m? [6]
Yield
] . ) 70 - 85% reduction in
Fusarium spp. (in soil) ] 35-45 kg/666.7 m? [6][7]
relative abundance
llyonectria spp. (in 61 - 100% reduction in
_ _ 35-45 kg/666.7 m?2 [6][7]
soil) relative abundance
Meloidogyne spp. (in >94% reduction in
) » Pp- ( ] 25 g/mz2 (+ 1,3-D) [9]
soil) population
Codonopsis pilosula 61.3% reduction in -
o Not specified [12]
Root Rot incidence
Codonopsis pilosula ) N
) 23.9% increase Not specified [12]
Yield
Strawberry Yield 4.32% increase Not specified [61[7]
Experimental Protocols
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This section outlines a comprehensive protocol for Dazomet soil fumigation in a research
context. It is crucial to develop a site-specific Fumigation Management Plan (FMP) before
beginning any work.[14]

Key Factors Influencing Efficacy

e Soil Preparation: The treatment area must be in seedbed condition with a fine tilth and free of
clods to ensure uniform fumigant distribution.[4] Tilling to a depth of 20-30 cm is
recommended.[4]

e Soil Moisture: This is critical for the conversion of Dazomet to MITC.[15] The optimal soil
moisture is 60-70% of the water-holding capacity.[4]

o Soil Temperature: The ideal temperature range for Dazomet activation is between 10°C and
25°C.[4] Temperatures above 25°C can cause the MITC gas to be released too quickly,
potentially reducing efficacy.[4]

» Particle Size: The degradation rate of Dazomet is influenced by its particle size. A range of
100 to 300 um is recommended for optimal MITC concentration and release.[5]

Experimental Workflow Diagram

Phase 1: Planning Phase 2: Application Phase 3: Fumigation Phase 4: Post-Fumigation

il Prey . Fumigation Period
Develop FMP Tiling, Moure) Wear Full PPE Seal with Tarp —l-{ (.0 7-95 days)

Apply Dazomet
Granules

Click to download full resolution via product page

Caption: A phased workflow for Dazomet soil fumigation in research trials.

Protocol Steps

Phase 1: Pre-Fumigation Planning and Site Preparation
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Fumigation Management Plan (FMP): Develop a written, site-specific FMP. This plan is
mandatory and must outline site conditions, buffer zones, emergency procedures, and
posting plans.[14]

Soil Tillage: Cultivate the soil to a depth of 20-30 cm to break up clods and remove plant
debris. The soil should have a fine, uniform tilth.[4]

Moisture Adjustment: If necessary, irrigate the plot 8-14 days before application to achieve
60-70% of the soil's water-holding capacity.[4] This ensures pathogens are in a susceptible
state and facilitates Dazomet's decomposition.[15]

Temperature Check: Measure soil temperature at the intended incorporation depth. Proceed
only if the temperature is within the optimal range (10-25°C).[4]

Phase 2: Fumigant Application and Sealing

Personal Protective Equipment (PPE): All handlers must wear appropriate PPE, including
chemical-resistant gloves, coveralls, safety glasses, and a respirator with an organic vapor
cartridge.[14][16]

Application: Using calibrated equipment (or by hand for small plots, wearing gloves), spread
the Dazomet granules evenly over the soil surface at the predetermined rate.[4]

Incorporation: Immediately after application, incorporate the granules into the soil to the
desired depth (e.g., 20 cm) using a rototiller.[4] Thorough and immediate mixing is critical to
prevent premature gas loss.

Sealing: Immediately after incorporation, seal the soil surface by compacting it with a roller
and/or covering it with a gas-impermeable tarp (e.g., polyethylene film) to contain the MITC
gas.[4]

Phase 3: Fumigation and Aeration

o Fumigation Period: Keep the soil sealed for the duration specified by the research protocol.
This can range from 7 to 35 days, depending on the target pests and soil conditions.[7][8]
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» Buffer Zone Management: Maintain and monitor the established buffer zone for at least 48
hours after the application begins.[1] Post warning signs at all points of entry.[1]

o Tarp Removal and Aeration: After the fumigation period, carefully remove the tarp. Aerate the
soil by tilling it to allow the residual fumigant to dissipate.[4] Allow the soil to aerate for a
waiting period of 2-4 weeks before planting.[4]

Phase 4: Post-Fumigation Safety Assessment

o Germination Bioassay: Before planting the primary crop, it is essential to confirm that
phytotoxic residues are no longer present.

[e]

Collect a soil sample from the treated plot and place it in a sealed glass jar.
o Collect a control soil sample from an untreated area and place it in a separate jar.

o Sprinkle a small number of sensitive, fast-germinating seeds (e.g., cress or lettuce) onto
the soil surface in both jars.

o Moisten the soil, seal the jars, and keep them in a warm, light place.

o If the seeds in the treated soil jar fail to germinate or show stunted growth compared to the
control jar, the soil requires further aeration before planting.

Safety and Handling Protocol

Dazomet and its breakdown product MITC are hazardous.[1] Strict adherence to safety
protocols is non-negotiable.

e Hazard Communication: Dazomet is harmful if swallowed and causes serious eye, skin, and
respiratory irritation.[16]

e Personal Protective Equipment (PPE): Always wear the specified PPE, including respirators,
when handling Dazomet granules or during application.[14]

e Fumigation Management Plan (FMP): The FMP is the central document for ensuring a safe
application. It integrates all safety aspects of the fumigation process.
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o Emergency Procedures: In case of exposure, immediately move to fresh air. For skin
contact, wash thoroughly with soap and water. For eye contact, flush with large amounts of
water.[17] Have emergency contact information and the Safety Data Sheet (SDS) readily
available.

o Storage: Store Dazomet in a cool, dry, well-ventilated, and locked location, separated from
acids, food, and animal feed.[16][18] It is sensitive to moisture and temperatures above
50°C.[1]

Fumigation
Management Plan (FMP)

Site Characteristics Buffer Zone Plan Applicator & Handler Info Emergency Response Plan Communication Plan Post-Fumigation Procedures
(Soil type, block size) (Distances, posting) (Training, contact info) (Exposure, spills) (Posting, neighbor notification) (Aeration, entry restriction)

Click to download full resolution via product page

Caption: Core components of a site-specific Fumigation Management Plan (FMP).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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